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Compound of Interest

Compound Name: IDO-IN-18

Cat. No.: B3859064

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indoleamine 2,3-dioxygenase (IDO1) is a key enzyme in the kynurenine pathway of tryptophan
metabolism.[1] By catabolizing the essential amino acid tryptophan, IDO1 plays a critical role in
creating an immunosuppressive microenvironment, which can be exploited by tumors to evade
the host immune system. Inhibition of IDOL1 is therefore a promising strategy in cancer
immunotherapy. IDO-IN-18 is a known inhibitor of the IDO1 enzyme and serves as a valuable
tool for in vitro and in vivo research related to cancer and other diseases associated with
immunosuppression.[2][3]

This document provides a detailed protocol for the preparation, storage, and handling of IDO-
IN-18 stock solutions using dimethyl sulfoxide (DMSO) as the solvent. Adherence to these
guidelines is crucial for ensuring the stability, and consistent performance of the compound in
downstream experiments.

Data Presentation: IDO-IN-18 Properties and Stock
Solution Parameters

A summary of the key quantitative data for IDO-IN-18 is presented in the table below. This
information is essential for accurate preparation of stock solutions.
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Parameter Value Reference
Molecular Formula C10HsN202S [2]
Molecular Weight 220.25 g/mol [2]
CAS Number 314027-92-4 [2]
Appearance Solid powder [4]
Solubility in DMSO 16.67 mg/mL (75.69 mM) [2]
Recommended Solvent DMSO (Dimethyl Sulfoxide) [2]

The following table provides the required volumes of DMSO to prepare common stock solution
concentrations from 1 mg, 5 mg, and 10 mg of IDO-IN-18 powder.

Desired Stock Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1 mM 4.5403 mL 22.7015 mL 45.4030 mL

5 mM 0.9081 mL 4.5403 mL 9.0806 mL

10 mM 0.4540 mL 2.2701 mL 4.5403 mL

50 mM 0.0908 mL 0.4540 mL 0.9081 mL

Experimental Protocol: Preparation of a 10 mM IDO-
IN-18 Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of IDO-IN-18 in DMSO.

Materials and Equipment
e IDO-IN-18 powder (lyophilized)

e Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or amber glass vials
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» Calibrated pipettes and sterile pipette tips
e Analytical balance

» Vortex mixer

o Water bath sonicator

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure

o Acclimatization: Before opening, allow the vial of lyophilized IDO-IN-18 powder to equilibrate
to room temperature for at least 20 minutes. This prevents condensation of moisture, which
can affect the stability of the compound.

e Weighing the Compound: In a chemical fume hood, carefully weigh the desired amount of
IDO-IN-18 powder. For this protocol, we will use 1 mg as an example.

e Calculating DMSO Volume: To prepare a 10 mM stock solution from 1 mg of IDO-IN-18 (MW
220.25), the required volume of DMSO is calculated as follows:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
o Volume (L) = 0.001 g/ (0.010 mol/L * 220.25 g/mol ) = 0.00045403 L
o Volume (pL) = 454.03 pL

e Dissolving the Compound:

o Add the calculated volume (454.03 pL) of anhydrous DMSO to the vial containing the 1 mg
of IDO-IN-18 powder.

o Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.
e Ensuring Complete Solubilization:

o Visually inspect the solution for any undissolved particles.
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o If particulates are present, sonicate the solution in a water bath for 10-15 minutes.

o If necessary, warm the solution to 37-60°C for a short period to aid dissolution, as
recommended for this compound.[2]

o Storage and Handling:
o Once the compound is fully dissolved, the stock solution is ready for use.

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes or amber vials to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2][4]

o When preparing working solutions for cell-based assays, the final concentration of DMSO
should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.[5] It is advisable
to perform serial dilutions of the stock solution in DMSO before the final dilution into
aqueous buffer or cell culture medium to prevent precipitation.

Mandatory Visualizations
Signaling Pathway of IDO1 Inhibition
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Caption: IDO1 pathway and the inhibitory action of IDO-IN-18.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing IDO-IN-18 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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